Cas no 1564747-91-6 (5-(butan-2-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-(butan-2-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1564747-91-6
• MF: C₉H₁₆ClN₃O₃S
• MW: 281.75963973999
• CID: 5840605
• PubChem ID: 104018346
• Update Time: 2024-01-12

5-(butan-2-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1564747-91-6
• 5-(butan-2-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazole-3-sulfonyl chloride
• EN300-782745

• Inchi： 1S/C9H16ClN3O3S/c1-4-7(2)8-11-12-9(17(10,14)15)13(8)5-6-16-3/h7H,4-6H2,1-3H3
• InChI Key： RORVGKBFBRUGAA-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C(C)CC)N1CCOC)(=O)=O

Computed Properties

• Exact Mass: 281.0600902g/mol
• Monoisotopic Mass: 281.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles